Cas no 1402446-99-4 (1-cyclobutyl-1H-Imidazole-4-carboxylic acid ethyl ester)

• Product Name: 1-cyclobutyl-1H-Imidazole-4-carboxylic acid ethyl ester
• CAS No: 1402446-99-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1105793
• PubChem ID: 86672132
• Update Time: 2025-04-20

1-cyclobutyl-1H-Imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-1H-Imidazole-4-carboxylic acid ethyl ester
• ethyl 1-cyclobutyl-1H-imidazole-4-carboxylate
• SCHEMBL12983979
• HTEAIMZHOAJKLG-UHFFFAOYSA-N
• DA-34665
• 1402446-99-4

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9-6-12(7-11-9)8-4-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： HTEAIMZHOAJKLG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C=N1)C1CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų